4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile

• IUPAC Name: 4-(2-thiophen-2-ylpropanoyl)morpholine-3-carbonitrile
• InChI: InChI=1S/C12H14N2O2S/c1-9(11-3-2-6-17-11)12(15)14-4-5-16-8-10(14)7-13/h2-3,6,9-10H,4-5,8H2,1H3
• InChI Key: MDHVCAQNLWTWAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)C(=O)N2CCOCC2C#N
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

Molecular Structure Analysis

The molecular structure of “4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile” is complex, with a thiophene ring attached to a morpholine ring via a propanoyl group. The thiophene ring is a five-membered ring with one sulfur atom, and the morpholine ring is a six-membered ring with one nitrogen and one oxygen atom.

Scientific Research Applications

Chemosensors for Metal Ions

One intriguing application of compounds related to 4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile is in the development of chemosensors for the detection of metal ions. Specifically, research has shown the synthesis of novel chemosensors designed for the selective recognition of Pd2+ ions, a highly toxic metal. These chemosensors exhibit fluorescence turn-off performances upon interaction with Pd2+, enabling their detection in methanol with very low limits of detection. The selectivity and stability of these sensors, supported by quantum chemical calculations, illustrate their potential in environmental monitoring and toxicology studies (Shally et al., 2020).

Synthesis of Heterocyclic Compounds

Another application is the synthesis of various heterocyclic compounds through cross-recyclization reactions. The reactions of certain precursors, under specific conditions, lead to the formation of compounds such as 2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitriles and their derivatives. These synthetic pathways are crucial for generating compounds with potential applications in pharmaceuticals, materials science, and as intermediates for further chemical transformations (V. D. Dyachenko & A. D. Dyachenko, 2008).

Optoelectronic and Nonlinear Optical Properties

Compounds structurally similar to this compound have been studied for their optoelectronic and nonlinear optical properties. Research involving density functional theory (DFT) calculations suggests that such compounds exhibit promising characteristics as multifunctional materials. Their optical absorption, charge transport properties, and reorganization energies indicate potential applications in electronics and photonics, highlighting their versatility in material science (A. Irfan et al., 2020).

Electrocyclic Reactions for Novel Derivatives

Furthermore, the reactivity of similar molecules in electrocyclic reactions has been explored, leading to the synthesis of novel derivatives with potential applications in organic electronics and as precursors for the development of new materials. These reactions expand the toolkit for synthesizing complex molecules with tailored properties for specific applications (D. S. Buryi et al., 2019).

Future Directions

The future directions for research on “4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and biological activities. These compounds could have potential applications in various fields, including medicinal chemistry and material science.